N-(3-cyano-4,5-dimethylthiophen-2-yl)-7-ethoxybenzofuran-2-carboxamide
Description
N-(3-cyano-4,5-dimethylthiophen-2-yl)-7-ethoxybenzofuran-2-carboxamide, also known as CTB-011, is a synthetic compound that has been extensively researched for its potential therapeutic applications. This compound belongs to the class of benzofuran derivatives and has shown promising results in various scientific studies.
Scientific Research Applications
Synthesis and Characterization
Research in organic chemistry often involves the synthesis and characterization of novel compounds for various applications, including medicinal chemistry and materials science. For example, the synthesis and characterization of new derivatives involving similar structural motifs, such as thiophene and benzofuran, have been reported. These studies provide insights into methodologies that could be applicable for synthesizing and characterizing compounds like N-(3-cyano-4,5-dimethylthiophen-2-yl)-7-ethoxybenzofuran-2-carboxamide (Hassan, Hafez, & Osman, 2014).
Biological Activity
Compounds featuring thiophene and benzofuran cores are often explored for their biological activities. For instance, studies have demonstrated the anti-inflammatory and analgesic properties of bisamides derived from thiophene compounds, indicating the potential for such structures in therapeutic applications (Avakyan et al., 2005). This suggests that N-(3-cyano-4,5-dimethylthiophen-2-yl)-7-ethoxybenzofuran-2-carboxamide could also be investigated for similar pharmacological properties.
Antimicrobial and Antitumor Evaluation
Research has extended into the evaluation of structurally related compounds for antimicrobial and antitumor activities. For example, novel synthesis approaches for heterocyclic compounds derived from thiophene have shown promising results in antitumor evaluations, indicating the potential use of N-(3-cyano-4,5-dimethylthiophen-2-yl)-7-ethoxybenzofuran-2-carboxamide in cancer research (Shams et al., 2010).
properties
IUPAC Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-7-ethoxy-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3S/c1-4-22-14-7-5-6-12-8-15(23-16(12)14)17(21)20-18-13(9-19)10(2)11(3)24-18/h5-8H,4H2,1-3H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDKAISYXYAVWAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=C2)C(=O)NC3=C(C(=C(S3)C)C)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-7-ethoxybenzofuran-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(6-((2-oxo-2-(o-tolylamino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide](/img/structure/B2837075.png)
![N-methyl-N-(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)isobutyramide](/img/structure/B2837082.png)
![2-N,2-N-Dimethyl-6-[[(6-methylpyridin-2-yl)methyl-prop-2-ynylamino]methyl]-1,3,5-triazine-2,4-diamine](/img/structure/B2837086.png)
![3-[Benzyl(methyl)amino]propanoic acid](/img/structure/B2837091.png)
